Cas no 1082040-92-3 (1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid)

Copper perchlorate can be used as a combustion catalyst< Br>
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid structure
1082040-92-3 structure
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3
C8H6N2O2
162.145441532135
MFCD11845522
841027
53399456

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Properties

Names and Identifiers

    • 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
    • 5-Azaindole-7-carboxylic acid
    • AK119770
    • 1643AA
    • PB25433
    • FCH1146585
    • AX8245186
    • AB0095385
    • DTXSID00694625
    • 1H-Pyrrolo[3,2-c]pyridine-7-carboxylicacid
    • 1082040-92-3
    • P11202
    • AKOS016010743
    • DB-349865
    • AS-50827
    • SY108682
    • A895335
    • CS-0052487
    • SCHEMBL3425595
    • MFCD11845522
    • +Expand
    • MFCD11845522
    • BXIDURGCYCMPAE-UHFFFAOYSA-N
    • 1S/C8H6N2O2/c11-8(12)6-4-9-3-5-1-2-10-7(5)6/h1-4,10H,(H,11,12)
    • OC(C1=CN=CC2C=CNC=21)=O

Computed Properties

  • 162.042927438g/mol
  • 2
  • 3
  • 1
  • 162.042927438g/mol
  • 12
  • 196
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.5
  • 66

Experimental Properties

  • 471.1±25.0 °C at 760 mmHg
  • 0.0±1.2 mmHg at 25°C
  • 238.7±23.2 °C
  • Slightly soluble (24 g/l) (25 º C),
  • 1.506±0.06 g/cm3 (20 ºC 760 Torr),

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0099R6-50mg
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
50mg
$52.00
A2B Chem LLC
AE31746-50mg
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
50mg
$53.00 2024-04-20
Aaron
AR0099ZI-50mg
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
50mg
$33.00
abcr
AB440677-250 mg
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid; .
1082040-92-3
250MG
€537.70 2023-07-18
Advanced ChemBlocks
P44376-100MG
1H-pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
100MG
$185 2023-09-15
Alichem
A029191780-1g
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 95%
1g
$1009.40 2023-09-04
Ambeed
A261524-50mg
1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
50mg
$72.0
Chemenu
CM148322-100mg
5-Azaindole-7-carboxylic acid
1082040-92-3 95%+
100mg
$343 2021-08-05
eNovation Chemicals LLC
D655937-100mg
1H-pyrrolo[3,2-c]pyridine-7-carboxylic acid
1082040-92-3 97%
100mg
$165 2022-09-02
Matrix Scientific
124504-1g
5-Azaindole-7-carboxylic acid, 95+%
1082040-92-3 95+%
1g
$3762.00 2023-09-09

1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082040-92-3)1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid
A895335
99%
1g
400.0